Cas no 850193-56-5 (methyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate)

• Product Name: methyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate
• CAS No: 850193-56-5
• MF: C₉H₈N₄O₅
• MW: 252.183621406555
• CID: 6093160
• PubChem ID: 3839986
• Update Time: 2025-08-04

methyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate
• EN300-14472107
• AKOS009096469
• methyl 2-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]acetate
• 850193-56-5

• Inchi： 1S/C9H8N4O5/c1-17-7(14)4-10-5-2-3-6(13(15)16)9-8(5)11-18-12-9/h2-3,10H,4H2,1H3
• InChI Key： UWBLOSPJXOWZQH-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC=C(C2=N1)NCC(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 252.04946937g/mol
• Monoisotopic Mass: 252.04946937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate

Professional Introduction to Methyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate (CAS No. 850193-56-5)

Methyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate is a specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 850193-56-5, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecular structure of this compound incorporates a benzoxadiazole core, which is a well-known scaffold in medicinal chemistry, often utilized for its bioactivity and stability.

The benzoxadiazole moiety in Methyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate is particularly noteworthy for its ability to interact with biological targets. Specifically, the nitro group at the 7-position enhances the compound's reactivity and electronic properties, making it a valuable candidate for further derivatization and functionalization. This feature has been explored in recent studies aiming to develop novel inhibitors and modulators for various diseases.

In the realm of pharmaceutical innovation, Methyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate has been investigated for its potential role in addressing neurological disorders. The benzoxadiazole scaffold is known to exhibit properties that can influence neurotransmitter systems, making it a promising candidate for drugs targeting conditions such as epilepsy and depression. Recent research has demonstrated that derivatives of this class of compounds can modulate the activity of specific enzymes and receptors involved in these pathways.

The aminoacetate portion of the molecule provides a flexible side chain that can be further modified to enhance pharmacokinetic properties. This adaptability has allowed researchers to explore various analogs with improved solubility, bioavailability, and target specificity. For instance, modifications at the amino group have been shown to influence the compound's ability to cross the blood-brain barrier, a critical factor in developing effective central nervous system (CNS) drugs.

One of the most compelling aspects of Methyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate is its potential in oncology research. The nitro group within the benzoxadiazole ring can participate in redox reactions, which has been leveraged in designing compounds that exhibit anti-cancer activity. Studies have shown that this class of molecules can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting key signaling pathways involved in tumor growth and survival.

The synthesis of Methyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitro group at the 7-position of the benzoxadiazole core is particularly critical and must be performed under controlled conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials.

The pharmacological profile of Methyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate has been extensively studied in vitro and in vivo. Preclinical trials have revealed promising results regarding its efficacy in models of neurological disorders and cancer. These findings have laid the groundwork for further investigation into its therapeutic potential. Additionally, the compound's safety profile has been assessed through toxicology studies, which have indicated moderate toxicity at higher doses but acceptable levels when used therapeutically.

The future directions for research on Methyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate include exploring its interactions with other biological targets and developing novel derivatives with enhanced properties. Computational modeling and high-throughput screening techniques are being employed to identify new analogs with improved pharmacological characteristics. These efforts aim to expand the therapeutic applications of this compound and potentially address unmet medical needs.

In conclusion, Methyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate (CAS No. 850193-56-5) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing drugs targeting neurological disorders and cancer. Ongoing studies continue to uncover new applications and improve synthetic methodologies, ensuring that this compound remains at the forefront of medicinal chemistry innovation.